Pyrinodemin A
Overview
Description
Pyrinodemin A is a natural product found in Amphimedon with data available.
Scientific Research Applications
Isolation and Structural Elucidation
Pyrinodemin A, a novel cytotoxic pyridine alkaloid with a unique cis-cyclopent[c]isoxazolidine moiety, was isolated from the Okinawan marine sponge Amphimedon sp. The structure of pyrinodemin A was elucidated using 2D NMR data and EIMS fragmentation (Tsuda, Hirano, Kubota, & Kobayashi, 1999).
Synthesis and Structural Studies
- Enantioselective synthesis of pyrinodemin A was achieved, involving key steps like asymmetric intramolecular dipolar cycloaddition and B-alkyl Suzuki coupling (Pouilhès et al., 2008).
- Studies toward the total synthesis of pyrinodemin A suggested a need for structural revision of its originally proposed structure (Baldwin, Romeril, Lee, & Claridge, 2001).
- Asymmetric synthesis of double bond isomers of pyrinodemin A was completed, leading to indications for its structural revision (Ishiyama, Tsuda, Endo, & Kobayashi, 2005).
- Synthesis of pyrinodemins A and B led to the assignment of the double bond position in pyrinodemin A (Snider & Shi, 2001).
Cytotoxicity and Potential Therapeutic Applications
- Pyrinodemins B-D, isolated along with pyrinodemin A from Amphimedon sp., demonstrated potent cytotoxicity, indicating potential therapeutic applications (Hirano, Kubota, Tsuda, Mikami, & Kobayashi, 2000).
- Pyrinodemins E and F, new 3-alkylpyridine alkaloids, were also isolated from the same sponge species, with pyrinodemin E showing cytotoxicity against murine leukemia cells (Kura, Kubota, Fromont, & Kobayashi, 2011).
properties
Product Name |
Pyrinodemin A |
|---|---|
Molecular Formula |
C38H59N3O |
Molecular Weight |
573.9 g/mol |
IUPAC Name |
(3S,3aS,6aR)-3-(8-pyridin-3-yloctyl)-1-[(Z)-14-pyridin-3-yltetradec-6-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[c][1,2]oxazole |
InChI |
InChI=1S/C38H59N3O/c1(3-5-7-11-15-22-34-24-20-29-39-32-34)2-4-6-10-14-18-31-41-37-27-19-26-36(37)38(42-41)28-17-13-9-8-12-16-23-35-25-21-30-40-33-35/h2,4,20-21,24-25,29-30,32-33,36-38H,1,3,5-19,22-23,26-28,31H2/b4-2-/t36-,37+,38-/m0/s1 |
InChI Key |
RNXHTUOLBPFOMG-YODGPZKVSA-N |
Isomeric SMILES |
C1C[C@H]2[C@@H](C1)N(O[C@H]2CCCCCCCCC3=CN=CC=C3)CCCCC/C=C\CCCCCCCC4=CN=CC=C4 |
Canonical SMILES |
C1CC2C(C1)N(OC2CCCCCCCCC3=CN=CC=C3)CCCCCC=CCCCCCCCC4=CN=CC=C4 |
synonyms |
pyrinodemin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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